N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide

• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol
• IUPAC Name: N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C18H28N2O/c1-13-7-14(2)10-17(9-13)19-18(21)5-6-20-11-15(3)8-16(4)12-20/h7,9-10,15-16H,5-6,8,11-12H2,1-4H3,(H,19,21)
• InChI Key: OCLHVHHCVCPPFH-UHFFFAOYSA-N
• SMILES: CC1CC(CN(C1)CCC(=O)NC2=CC(=CC(=C2)C)C)C

Description

N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide, also known as DMPA, is a chemical compound that is widely used in scientific research. DMPA belongs to the class of piperidine derivatives and is commonly used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide is not fully understood. However, it is believed that N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide acts as a nucleophile in organic reactions. N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide can also act as a Lewis base and form a complex with metal ions.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide does not have any known biochemical or physiological effects on the human body. It is not used as a drug and does not have any therapeutic properties.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide in lab experiments are its high purity and stability. N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide is also readily available and relatively inexpensive. The limitations of using N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide are its limited solubility in some solvents and its sensitivity to air and moisture.

Future Directions

There are several future directions for the use of N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide in scientific research. One possible direction is the development of new synthetic methods using N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide as a reagent. Another direction is the use of N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide as a chiral auxiliary in asymmetric synthesis. N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide can also be used as a ligand in catalytic reactions. Finally, the use of N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide in the synthesis of new pharmaceuticals and agrochemicals is an area of potential future research.

Synthesis Methods

N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide can be synthesized by the reaction of 3,5-dimethylphenylacetic acid with 3,5-dimethylpiperidine. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified by column chromatography to obtain pure N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide.

Scientific Research Applications

N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide is widely used in scientific research as a reagent in organic synthesis. It is used in the synthesis of various compounds such as pharmaceuticals, agrochemicals, and natural products. N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide is also used as a chiral auxiliary in asymmetric synthesis. In addition, N-(3,5-dimethylphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide is used as a ligand in catalytic reactions.